Cas no 102571-99-3 (2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16a,17,18,19-octahydro-9,21-dimethoxy-4,17-dimethyl-, (4aS,16aS)-(9CI))

• Product name: 2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16a,17,18,19-octahydro-9,21-dimethoxy-4,17-dimethyl-, (4aS,16aS)-(9CI)
• CAS No: 102571-99-3
• MF: C₃₆H₃₆N₂O₅
• MW: 576.681449890137
• CID: 147575
• PubChem ID: 190390

2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16a,17,18,19-octahydro-9,21-dimethoxy-4,17-dimethyl-, (4aS,16aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16a,17,18,19-octahydro-9,21-dimethoxy-4,17-dimethyl-, (4aS,16aS)-(9CI)
• (1'α)-6',7-Didemethoxy-12-O-demethyl-6',7-oxy-12'-O-methylrodiasine
• 2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-i...
• 2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16
• (+)-Yanangcorinine
• 2H,16H-22,26-Epoxy-1,24-etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-12-ol,3,4,4a,5,16a,17,18,19-octahydro-9,21-dimethoxy-4,17-dimethyl-,[4aS-(4aR*,16aR*)]-
• 2'-Methyltiliarine
• Rodiasine,6',7-didemethoxy-O12-demethyl-6',7-epoxy-O12'-methyl-, (1'a)-
• Yanangcorinin
• Yanangcorinine
• 102571-99-3
• (8S,21S)-13,27-dimethoxy-7,22-dimethyl-29,31-dioxa-7,22-diazaoctacyclo[19.9.3.14,30.110,14.115,19.03,8.025,33.028,32]hexatriaconta-1(30),2,4(34),10(36),11,13,15,17,19(35),25,27,32-dodecaen-16-ol
• AKOS040754508
• (1'alpha)-6',7-Didemethoxy-12-O-demethyl-6',7-oxy-12'-O-methylrodiasine

• Inchi： InChI=1S/C12H12BrN3O/c13-6-8-15-12(17)16-10-5-1-3-9-4-2-7-14-11(9)10/h1-5,7H,6,8H2,(H2,15,16,17)
• InChI Key： RGDLBFDDNZYBPZ-UHFFFAOYSA-N
• SMILES： BrCCNC(NC1=CC=CC2C=CC=NC1=2)=O

Computed Properties

• Exact Mass: 576.26258
• Monoisotopic Mass: 576.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 2
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.26
• Boiling Point: 710.4°C at 760 mmHg
• Flash Point: 383.4°C
• Refractive Index: 1.64
• PSA: 63.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives